Cas no 102871-31-8 (3-Pentylthiophene)

3-Pentylthiophene structure
Product Name:3-Pentylthiophene
CAS No:102871-31-8
Molecular Formula:C9H14S
Molecular Weight:154.2725
MDL:MFCD00143182
CID:125314
3-Pentylthiophene Properties
Names and Identifiers
-
- Thiophene, 3-pentyl-
- 3-Pentylthiophene
- 3-N-PENTYLTHIOPHENE
- 615FDD13VG
- 3-Amylthiophene
- 3-Pentylthiophene, AldrichCPR
- VT20249
- FCH1116548
- Z5434
- P1127
-
- MDL: MFCD00143182
- InChIKey: PIQKSZYJGUXAQF-UHFFFAOYSA-N
- Inchi: 1S/C9H14S/c1-2-3-4-5-9-6-7-10-8-9/h6-8H,2-5H2,1H3
- SMILES: S1C([H])=C([H])C(=C1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 154.08200
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 4
- Heavy Atom Count: 10
- Complexity: 80.8
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.4
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 28.2
Experimental Properties
- LogP: 3.48080
- PSA: 28.24000
- Refractive Index: 1.4970 to 1.5000
- Boiling Point: 200°C(lit.)
- Flash Point: 54.551 °C
- Density: 0,95 g/cm3
3-Pentylthiophene Security Information
-
Symbol:
- Safety Instruction: H303+H313+H333
-
Dangerous goods sign:
- Hazardous Material transportation number:UN 1993 3/PG III
- Hazard Statement: H226
- Warning Statement: P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
- Prompt:warning
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- PackingGroup:III
- Risk Phrases: 22
- Signal Word:warning
- HazardClass:3
3-Pentylthiophene Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Pentylthiophene Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AB65481-1g |
3-N-Pentylthiophene |
102871-31-8 | >97.0%(GC) | 1g |
$225.00 | 2024-04-20 | |
Aaron | AR003KJ9-100mg |
3-N-PENTYLTHIOPHENE |
102871-31-8 | 97% | 100mg |
$12.00 | ||
abcr | AB145968-1 g |
3-n-Pentylthiophene, 95%; . |
102871-31-8 | 95% | 1 g |
€183.00 | 2023-07-20 | |
Ambeed | A813185-5g |
3-n-Pentylthiophene |
102871-31-8 | 97% | 5g |
$242.0 | ||
Chemenu | CM363621-1g |
3-pentylthiophene |
102871-31-8 | 95%+ | 1g |
$101 | 2022-09-30 | |
Fluorochem | 050960-1g |
3-Pentylthiophene |
102871-31-8 | >97.0%(GC) | 1g |
£99.00 | 2022-03-01 | |
Matrix Scientific | 204344-5g |
3-Pentylthiophene |
102871-31-8 | 5g |
$409.00 | 2023-09-05 | ||
TRC | B510553-10mg |
3-Pentylthiophene |
102871-31-8 | 10mg |
$ 50.00 | 2022-06-07 | ||
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160671-1G |
3-Pentylthiophene |
102871-31-8 | >97.0%(GC) | 1g |
¥644.90 | 2023-09-01 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1238699-1g |
3-Pentylthiophene |
102871-31-8 | 98% | 1g |
¥759.00 | 2023-11-22 |
3-Pentylthiophene Suppliers
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
(CAS:102871-31-8)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
3-Pentylthiophene Related Literature
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Jinxin Xie,Benjian Liao,Hui Zhu,Yongfei Yu RSC Adv., 2021,11, 25639-25645
-
3. Copper-catalyzed one-pot synthesis of 2-(2,2,2-trifluoroethyl)-substituted benzofused heterocycles†Wei Wu,Beibei Luo,Yi You,Zhiqiang Weng Org. Chem. Front., 2021,8, 1997-2001
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Takushi Kaneko,Christopher A. Lipinski,Justin Bradford,Krishna Dole,Anna Spektor,Kellan Gregory,David Blondeau,Sylvia Ernst,Jeremy Yang,Nicko Goncharoff,Moses M. Hohman,Barry A. Bunin Mol. BioSyst., 2010,6, 2316-2324
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Chao Liu,Xiaobin Xu,Alexander J. E. Rettie,C. Buddie Mullins,D. L. Fan J. Mater. Chem. A, 2013,1, 8111-8117
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Yunfan Pan,Yuzhen Feng,Donghai Li,Jia Man,Lin Feng,Deyuan Zhang,Huawei Chen,Haosheng Chen Lab Chip, 2021,21, 896-903
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J. Espinosa-Garcia,M. Garcia-Chamorro Phys. Chem. Chem. Phys., 2018,20, 26634-26642
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Mario Roberto Meneghetti,Audrey Denicourt-Nowicki,Alain Roucoux RSC Adv., 2013,3, 18292-18295
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N. A. Kyeremateng,M.-T. Sougrati,J.-C. Jumas,H. Martinez Nanoscale, 2014,6, 7827-7831
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:102871-31-8)3-Pentylthiophene

Purity:99%
Quantity:5g
Price($):218.0